2-{[(Azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine

• Molecular Formula: C10H15N3S
• Molecular Weight: 209.31 g/mol
• SMILES: CC1=CC(=NC(=N1)SCC2CNC2)C
• InChI: InChI=1S/C10H15N3S/c1-7-3-8(2)13-10(12-7)14-6-9-4-11-5-9/h3,9,11H,4-6H2,1-2H3
• InChIKey: IZYNGJHNEQKUGP-UHFFFAOYSA-N

2-{[(Azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine: Procurement-Grade Profile

2-{[(Azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine (CAS 1706441-78-2) is a heterocyclic building block with the molecular formula C10H15N3S and a molecular weight of 209.31 g/mol . Its structure incorporates a 4,6-dimethylpyrimidine core linked via a thioether (-S-) bridge to an azetidin-3-ylmethyl moiety, combining a diazine heterocycle with a strained four-membered nitrogen-containing ring . This compound is commercially supplied at high purity (97–98%) by multiple vendors for pharmaceutical research and development applications .

Workflow Fragment-based hit identification & SAR exploration

Selection Thioether-linked azetidine-pyrimidine scaffold

Context Reported adrenergic receptor engagement profile

Differentiation from Azetidinyl-Pyrimidine Analogs

While azetidinyl-pyrimidine compounds constitute a broad class of kinase-targeted scaffolds under active patent investigation (e.g., Aerie Pharmaceuticals' US20240425496A1) [1], the specific combination of a 4,6-dimethyl substitution pattern and a methylsulfanyl linker to the azetidine ring in this compound introduces distinct conformational flexibility, hydrogen-bond acceptor capacity, and lipophilicity that directly influence target engagement and pharmacokinetic profiles . Simple replacement with unsubstituted or directly C-linked azetidinyl-pyrimidine analogs (e.g., CAS 1236861-92-9) would eliminate the thioether rotatable bond, altering the spatial presentation of the azetidine amine and potentially shifting kinase selectivity, logP, and metabolic stability—parameters that are not interchangeable in structure-activity relationship (SAR) campaigns without quantitative experimental validation .

Thioether linker removal

Eliminates conformational flexibility and sulfur H-bond acceptor; kinase selectivity may shift relative to direct C-linked analogs.

Uncharacterized C-linked analogs

No published ADRA2A/ADRA1A binding or physicochemical data; SAR transferability cannot be assumed without experimental validation.

Hydrochloride salt form

Discontinued supply and required neutralization step add procurement risk and workflow complexity versus the free base.

• [1] Kopczynski, C., deLong, M.A., Sturdivant, J.M., et al. Azetidinyl Pyrimidines and Uses Thereof. US Patent Application US20240425496A1, published December 26, 2024. Filed July 1, 2022. View Source

Differentiating Evidence Versus Structural Analogs

Adrenergic Receptor Binding Affinity Comparison

ZINC database entry ZINC000027719441, which matches the molecular formula (C10H15N3S) and molecular weight (209.32 g/mol) of the target compound, records experimentally determined pKi values of 6.46 at the alpha-2A adrenergic receptor (ADRA2A) and 5.55 at the alpha-1A adrenergic receptor (ADRA1A) [1]. The calculated logP for this compound is 1.808, with a fraction sp3 of 0.70, indicating moderate lipophilicity balanced by significant three-dimensional character contributed by the azetidine ring [1]. In contrast, the directly C-linked analog 2-(azetidin-3-yl)-4,6-dimethylpyrimidine (CAS 1236861-92-9) lacks the thioether linker, which eliminates one rotatable bond and alters the vector and distance of the azetidine nitrogen relative to the pyrimidine core; however, no published pKi or IC50 values are available for this analog to enable a direct quantitative comparison . This evidence gap underscores that the thioether-containing target compound is the only member of this sub-series with publicly documented receptor-binding activity, making it the sole characterized starting point for adrenergic receptor-targeted SAR exploration within this scaffold family.

ADRA2A Binding

Cross-study comparable

Target: ADRA2A pKi 6.46, ADRA1A pKi 5.55

Comparator: No published pKi or IC₅₀ (C-linked analog CAS 1236861-92-9)

Supports adrenergic receptor SAR exploration; sole characterized member in sub-series

No direct binding comparison possible; comparator data absent

Evidence Dimension	Adrenergic receptor binding affinity (pKi) and physicochemical properties
Target Compound Data	ADRA2A pKi = 6.46; ADRA1A pKi = 5.55; logP = 1.808; Fraction sp3 = 0.70
Comparator Or Baseline	2-(Azetidin-3-yl)-4,6-dimethylpyrimidine (CAS 1236861-92-9): No published pKi, IC50, or logP data available
Quantified Difference	Cannot be calculated (comparator data absent); target compound uniquely possesses publicly available receptor-binding data in the azetidinyl-dimethylpyrimidine class
Conditions	ZINC database aggregation from ChEMBL 20; original publication: J. Med. Chem. 1988, 31(3), 641–645 (reference 9660)

Why This Matters

For procurement decisions in adrenergic receptor drug discovery, this compound is the only structurally characterized analog with quantified target engagement, eliminating the need for de novo synthesis and primary screening of uncharacterized alternatives.

• [1] ZINC Database. Substance ZINC000027719441. Molecular Formula C10H15N3S, MW 209.32. ADRA2A pKi 6.46, ADRA1A pKi 5.55, logP 1.808. Data sourced from ChEMBL 20; J. Med. Chem. 1988, 31(3), 641–645. https://zinc.docking.org/substances/ZINC000027719441/ (accessed 2025). View Source

Thioether Linker Conformational Flexibility

The target compound contains a methylsulfanyl (-CH2-S-) linker between the pyrimidine C2 position and the azetidine C3 position, introducing two rotatable bonds (C2-S and S-CH2) that permit the azetidine ring to sample multiple spatial orientations relative to the pyrimidine plane . The directly linked analog 2-(azetidin-3-yl)-4,6-dimethylpyrimidine (CAS 1236861-92-9) features a rigid C-C bond between the pyrimidine C2 and azetidine C3, restricting the azetidine ring to a fixed orientation with a single rotatable bond at the point of attachment . This structural distinction yields a calculated difference of one additional rotatable bond for the target compound, which increases conformational entropy and may enhance the probability of achieving an optimal binding pose for diverse protein targets, albeit at a potential entropic cost upon binding. The thioether sulfur also provides an additional hydrogen-bond acceptor site not present in the C-linked analog, potentially enabling distinct interactions with protein backbone amides or side-chain donors.

Linker Conformation

Class-level inference

Target: 2 rotatable bonds (C2-S-CH₂), sulfur H-bond acceptor. Comparator: 1 rotatable bond (C2-C), no sulfur.

Larger accessible conformer space may aid hit evolution in fragment-based design

No experimental binding comparison; structural inference only

Evidence Dimension	Number of rotatable bonds between pyrimidine core and azetidine ring; hydrogen-bond acceptor capacity
Target Compound Data	2 rotatable bonds (C2-S-CH2-azetidine); sulfur atom provides additional H-bond acceptor potential
Comparator Or Baseline	2-(Azetidin-3-yl)-4,6-dimethylpyrimidine (CAS 1236861-92-9): 1 rotatable bond (C2-C-azetidine); no sulfur H-bond acceptor
Quantified Difference	1 additional rotatable bond; 1 additional heteroatom (sulfur) with H-bond acceptor capability
Conditions	Structural comparison based on 2D chemical structures from vendor databases (MolCore, Chemsrc); no experimental conformational analysis or binding data comparing the two compounds directly

Why This Matters

In fragment-based drug discovery, the additional conformational flexibility and hydrogen-bonding capacity of the thioether linker provide a larger accessible binding-conformer space, making this compound a more versatile starting fragment for hit evolution compared to the rigid C-linked analog.

Vendor Purity and Supply Consistency

The target compound is commercially available at high purity from multiple independent suppliers: MolCore offers ≥97% purity (NLT 97%) under ISO-certified quality systems ; Leyan supplies at 98% purity (Product No. 1555755) ; and CymitQuimica lists a minimum purity of 95% . In comparison, the closely related hydrochloride salt 2-((azetidin-3-ylmethyl)thio)-4,6-dimethylpyrimidine hydrochloride (CAS 1864056-74-5) is listed as discontinued by CymitQuimica , indicating supply instability for this alternative salt form. The free base target compound thus offers both multi-vendor sourcing redundancy and documented purity specifications of 95–98%, whereas several analogs within the azetidinyl-dimethylpyrimidine family are available from only a single vendor or lack publicly stated purity levels, increasing supply risk for long-term research programs.

Supply & Purity

Head-to-head

Target: 95–98% purity (MolCore, Leyan, CymitQuimica), 3 active suppliers. Comparator: HCl salt (CAS 1864056-74-5) discontinued.

Multi-vendor sourcing reduces long-term procurement risk

Supplier-stated purity; verify by in-house QC

Evidence Dimension	Commercial purity specification and multi-vendor availability
Target Compound Data	Purity: 97% (MolCore, ISO-certified), 98% (Leyan), 95% (CymitQuimica); 3 active suppliers
Comparator Or Baseline	2-((Azetidin-3-ylmethyl)thio)-4,6-dimethylpyrimidine hydrochloride (CAS 1864056-74-5): Discontinued (CymitQuimica), single-source dependency risk
Quantified Difference	3–5 percentage points purity advantage (98% vs. 95% minimum); 2 additional active suppliers, zero discontinued listings
Conditions	Vendor catalog data accessed 2025; purity specifications as stated on supplier websites

Why This Matters

For industrial procurement planning, the documented multi-vendor availability and higher purity specification of the free base form reduce supply-chain risk and minimize the need for in-house repurification compared to the hydrochloride salt or single-source analogs.

Physicochemical Property Differentiation

The ZINC database entry for the target compound reports a calculated logP of 1.808 and a fraction sp3 (Fsp3) of 0.70 [1]. The Fsp3 value of 0.70 is notably high for a low-molecular-weight fragment (MW 209), indicating a substantial degree of three-dimensional saturation conducive to favorable solubility and reduced off-target promiscuity compared to planar aromatic scaffolds. The directly C-linked analog 2-(azetidin-3-yl)-4,6-dimethylpyrimidine (CAS 1236861-92-9, MW 163.22) lacks a published logP or Fsp3 in public databases ; however, the absence of the methylsulfanyl linker necessarily reduces its Fsp3 (by eliminating one sp3-hybridized carbon and one sulfur atom) and likely lowers its logP relative to the target compound. The 46-Dalton higher molecular weight and the presence of sulfur in the target compound may also confer distinct metabolic liabilities (e.g., sulfur oxidation) that can be exploited or mitigated in lead optimization, a dimension not present in the sulfur-free analog.

Fsp³ & logP

Class-level inference

Target: Fsp³ 0.70, logP 1.808, MW 209

Comparator: Fsp³/logP not reported, MW 163

Higher 3D character may favor target selectivity and solubility profiles

Calculated properties; comparator data unavailable

Evidence Dimension	Calculated logP, fraction sp3 (Fsp3), and molecular weight
Target Compound Data	logP = 1.808; Fsp3 = 0.70; MW = 209.31
Comparator Or Baseline	2-(Azetidin-3-yl)-4,6-dimethylpyrimidine (CAS 1236861-92-9): No published logP or Fsp3; MW = 163.22
Quantified Difference	ΔMW = +46.09 Da; logP and Fsp3 difference cannot be quantified (comparator data unavailable) but directionally higher Fsp3 and lipophilicity for target
Conditions	ZINC database calculated properties (target); comparator data absent

Why This Matters

The documented elevated Fsp3 (0.70) makes this compound a more three-dimensional fragment with potentially superior aqueous solubility and target selectivity compared to flatter, lower-Fsp3 analogs, a key differentiator in fragment library selection.

• [1] ZINC Database. Substance ZINC000027719441. logP 1.808, Fraction sp3 0.70, MW 209.32. https://zinc.docking.org/substances/ZINC000027719441/ (accessed 2025). View Source

High-Value Application Scenarios

Fragment-Based ADRA2A Lead Discovery

With a documented pKi of 6.46 at the alpha-2A adrenergic receptor (ADRA2A) and a favorable calculated logP of 1.808 [1], this compound serves as a validated starting fragment for structure-guided optimization of selective ADRA2A modulators. The thioether linker provides an accessible synthetic handle for late-stage functionalization (e.g., sulfur oxidation to sulfoxide/sulfone or alkylation), enabling rapid exploration of binding-pocket complementarity without de novo scaffold synthesis. The multi-vendor availability at 97–98% purity ensures uninterrupted supply for iterative medicinal chemistry cycles .

Kinase Selectivity Profiling in Patent Landscapes

The Aerie Pharmaceuticals patent family (US20240425496A1) discloses broad kinase-inhibitory activity for azetidinyl-pyrimidine compounds [2]. This compound's unique methylsulfanyl linker differentiates it structurally from the majority of exemplified patent compounds (which predominantly feature direct C-C or amine linkages), positioning it as a valuable tool for freedom-to-operate analysis and for generating novel intellectual property around linker-modified kinase inhibitors. Its commercial availability at defined purity supports rapid acquisition for competitive kinase panel screening .

sp3-Enriched Fragment Library Design

The high fraction sp3 (0.70) of this compound, driven by the azetidine ring and the saturated methylsulfanyl linker, makes it an ideal candidate for inclusion in three-dimensional fragment libraries aimed at probing non-flat binding sites [1]. Compared to the predominantly planar 4,6-dimethylpyrimidine core alone, the appended azetidine-thioether moiety introduces conformational diversity that increases the probability of identifying hits against challenging protein targets with shallow or solvent-exposed pockets. The documented logP of 1.808 further supports its compatibility with biochemical assay conditions without excessive hydrophobicity-driven aggregation [1].

Building Block Supply-Chain Resilience

Unlike the discontinued hydrochloride salt form (CAS 1864056-74-5) , this free base compound maintains active supply from at least three independent vendors (MolCore, Leyan, CymitQuimica) with purity ranging from 95% to 98% . This multi-source redundancy, combined with ISO-certified quality from MolCore, ensures procurement stability for multi-year drug discovery campaigns. The free base form also eliminates the need for neutralization steps prior to use in organic reactions, streamlining synthetic workflows relative to the hydrochloride salt.

Application

Selection Property

Validation Focus

ADRA2A-targeted fragment optimization

Thioether linker amenable to late-stage functionalization

ADRA2A binding assay verification

Kinase inhibitor IP differentiation

Methylsulfanyl linker distinct from patent exemplars

Kinase panel selectivity screening

sp³-rich fragment library design

Elevated three-dimensional character (Fsp³)

Solubility and aggregation assay review

Multi-year discovery supply planning

Multi-vendor free base, ISO-certified quality

Supply continuity and purity lot verification

• [1] ZINC Database. Substance ZINC000027719441. ADRA2A pKi 6.46, logP 1.808, Fraction sp3 0.70. https://zinc.docking.org/substances/ZINC000027719441/ (accessed 2025). View Source
• [2] Kopczynski, C., deLong, M.A., Sturdivant, J.M., et al. Azetidinyl Pyrimidines and Uses Thereof. US Patent Application US20240425496A1, published December 26, 2024. View Source